Cas no 1805993-48-9 (3-Amino-2-(difluoromethyl)-5-nitropyridine-6-carboxaldehyde)

• Product Name: 3-Amino-2-(difluoromethyl)-5-nitropyridine-6-carboxaldehyde
• CAS No: 1805993-48-9
• MF: C₇H₅F₂N₃O₃
• MW: 217.129708051682
• CID: 4857230
• Update Time: 2025-06-20

3-Amino-2-(difluoromethyl)-5-nitropyridine-6-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-(difluoromethyl)-5-nitropyridine-6-carboxaldehyde

• Inchi： 1S/C7H5F2N3O3/c8-7(9)6-3(10)1-5(12(14)15)4(2-13)11-6/h1-2,7H,10H2
• InChI Key： ZUYVYPJTJMAXJB-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC(=C(C=O)N=1)[N+](=O)[O-])N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 258
• XLogP3: 0.5
• Topological Polar Surface Area: 102

Additional information on 3-Amino-2-(difluoromethyl)-5-nitropyridine-6-carboxaldehyde

Introduction to 3-Amino-2-(difluoromethyl)-5-nitropyridine-6-carboxaldehyde (CAS No. 1805993-48-9)

3-Amino-2-(difluoromethyl)-5-nitropyridine-6-carboxaldehyde, with the CAS number 1805993-48-9, is a versatile and intriguing compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of nitropyridines and features a unique combination of functional groups, including an amino group, a difluoromethyl moiety, and a nitro group, all attached to a pyridine ring. These functional groups contribute to its diverse chemical properties and potential biological activities.

The synthesis of 3-Amino-2-(difluoromethyl)-5-nitropyridine-6-carboxaldehyde typically involves multi-step reactions, starting from readily available starting materials. The difluoromethyl group can be introduced via various methods, such as the reaction of a suitable pyridine derivative with difluoroiodomethane or through the direct fluorination of an intermediate. The nitro group is often introduced by nitration of the pyridine ring, while the carboxaldehyde group can be generated through oxidation or other synthetic strategies. The final step involves the introduction of the amino group, which can be achieved through reductive amination or other nitrogen nucleophiles.

Recent studies have highlighted the potential applications of 3-Amino-2-(difluoromethyl)-5-nitropyridine-6-carboxaldehyde in various therapeutic areas. One notable area of research is its use as an intermediate in the synthesis of novel antiviral agents. The presence of the difluoromethyl group has been shown to enhance the antiviral activity of certain compounds by modulating their interactions with viral enzymes. Additionally, the nitro group can undergo reduction under physiological conditions, potentially leading to the formation of active metabolites with enhanced biological activity.

In another study, 3-Amino-2-(difluoromethyl)-5-nitropyridine-6-carboxaldehyde was investigated for its potential as a lead compound in the development of anticancer drugs. The unique combination of functional groups in this molecule allows it to interact with specific targets within cancer cells, such as kinases and other signaling proteins. Preliminary results have shown that derivatives of this compound exhibit selective cytotoxicity against various cancer cell lines, making it a promising candidate for further optimization and clinical evaluation.

The physicochemical properties of 3-Amino-2-(difluoromethyl)-5-nitropyridine-6-carboxaldehyde have also been extensively studied. It is generally soluble in polar organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in solution-phase reactions and biological assays. The compound's stability under different conditions has been evaluated, and it has been found to be stable at room temperature but may degrade under strong acidic or basic conditions.

In terms of safety and handling, it is important to note that while 3-Amino-2-(difluoromethyl)-5-nitropyridine-6-carboxaldehyde is not classified as a hazardous material, standard laboratory safety protocols should be followed when working with this compound. This includes wearing appropriate personal protective equipment (PPE) such as gloves and goggles, working in a well-ventilated area or fume hood, and properly disposing of waste materials.

The potential applications of 3-Amino-2-(difluoromethyl)-5-nitropyridine-6-carboxaldehyde extend beyond medicinal chemistry. In materials science, this compound has been explored for its use in the development of new functional materials. The presence of the difluoromethyl group can influence the electronic properties of materials, making them suitable for applications in electronics and optoelectronics. Additionally, the nitro group can be reduced to form amino groups, which can participate in further chemical reactions to create complex structures with tailored properties.

In conclusion, 3-Amino-2-(difluoromethyl)-5-nitropyridine-6-carboxaldehyde (CAS No. 1805993-48-9) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique combination of functional groups makes it an attractive candidate for further research and development in fields such as medicinal chemistry, materials science, and pharmaceuticals. As ongoing studies continue to uncover new properties and applications, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.